Cas no 2580179-94-6 (3-(Hydroxymethyl)oxetane-3-carboxamide)

• Product Name: 3-(Hydroxymethyl)oxetane-3-carboxamide
• CAS No: 2580179-94-6
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD33020133
• CID: 5658082
• PubChem ID: 155858578
• Update Time: 2025-06-11

3-(Hydroxymethyl)oxetane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)oxetane-3-carboxamide
• EN300-27702461
• 2580179-94-6

• MDL： MFCD33020133
• Inchi： 1S/C5H9NO3/c6-4(8)5(1-7)2-9-3-5/h7H,1-3H2,(H2,6,8)
• InChI Key： QWQSNXACGBWXTF-UHFFFAOYSA-N
• SMILES： O1CC(C(N)=O)(CO)C1

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(Hydroxymethyl)oxetane-3-carboxamide

Comprehensive Overview of 3-(Hydroxymethyl)oxetane-3-carboxamide (CAS No. 2580179-94-6): Properties, Applications, and Innovations

3-(Hydroxymethyl)oxetane-3-carboxamide (CAS No. 2580179-94-6) is a versatile oxetane-based compound gaining significant attention in pharmaceutical and material science research. This heterocyclic amide derivative features a unique molecular structure combining an oxetane ring with hydroxymethyl and carboxamide functional groups, enabling diverse reactivity profiles. Recent studies highlight its potential as a bioisostere in drug design, particularly for improving metabolic stability and solubility of active pharmaceutical ingredients (APIs).

The compound's polar nature and hydrogen-bonding capacity make it valuable for designing water-soluble drug candidates, addressing one of the most searched challenges in medicinal chemistry: "how to improve drug bioavailability." Researchers are exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors, aligning with trending topics in targeted protein degradation therapies. Its oxetane moiety demonstrates remarkable stability against metabolic degradation while maintaining favorable physicochemical properties.

In material science, 3-(Hydroxymethyl)oxetane-3-carboxamide serves as a precursor for high-performance polymers with applications in biodegradable coatings and medical device materials. The compound's dual functionality allows for both crosslinking and chain extension during polymerization processes. This addresses frequently searched industry needs for "sustainable polymer alternatives" and "biocompatible material additives." Recent patent filings reveal its use in dental composites and controlled-release matrices, showcasing its commercial potential.

Synthetic approaches to CAS 2580179-94-6 typically involve ring-opening reactions of activated oxetane intermediates followed by selective amidation. Process chemists have optimized routes to achieve >98% purity while minimizing toxic byproducts, responding to the pharmaceutical industry's emphasis on "green chemistry principles." Analytical characterization by NMR spectroscopy and HPLC-MS confirms the compound's structural integrity, with the hydroxymethyl proton appearing as a distinctive singlet around 4.5 ppm in ¹H NMR spectra.

The safety profile of 3-(Hydroxymethyl)oxetane-3-carboxamide has been extensively studied, with no significant cytotoxicity observed in standard assays up to 100 μM concentrations. This favorable toxicological data supports its inclusion in preclinical development pipelines, particularly for CNS-targeting therapeutics where blood-brain barrier penetration is crucial. Current research explores its potential in neuroprotective agents, coinciding with growing public interest in "neurodegenerative disease treatments."

From a commercial perspective, CAS 2580179-94-6 is available at milligram to kilogram scales with custom GMP-grade synthesis options. Suppliers emphasize its stability under standard storage conditions (2-8°C under inert atmosphere), addressing common purchaser queries about "chemical storage requirements." The compound's shelf life exceeds 24 months when properly preserved, making it practical for both research and industrial applications.

Future directions for 3-(Hydroxymethyl)oxetane-3-carboxamide research include exploration as a linker molecule in antibody-drug conjugates (ADCs) and development of enzyme-activated prodrugs. These applications align with trending searches for "next-generation cancer therapies" and "precision medicine approaches." The compound's modifiable functional groups provide multiple sites for structure-activity relationship (SAR) studies, enabling rational drug design strategies.

In conclusion, 3-(Hydroxymethyl)oxetane-3-carboxamide (CAS No. 2580179-94-6) represents an emerging multifunctional building block with cross-disciplinary applications. Its unique combination of chemical stability, synthetic versatility, and biological compatibility positions it as a valuable tool for addressing contemporary challenges in drug discovery and advanced material development. Ongoing research continues to uncover novel applications that leverage its distinctive molecular architecture.